Cas no 1092108-78-5 (3-(3,4-Dichlorophenyl)pyrrolidine)

• Product Name: 3-(3,4-Dichlorophenyl)pyrrolidine
• CAS No: 1092108-78-5
• MF: C₁₀H₁₁Cl₂N
• MW: 216.107040643692
• MDL: MFCD28369479
• CID: 1033184
• PubChem ID: 23211448
• Update Time: 2025-05-21

3-(3,4-Dichlorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dichlorophenyl)pyrrolidine
• BZRNHMNSDPKKHM-UHFFFAOYSA-N
• FCH1345737
• AK119885
• (3R)-3-(3,4-dichlorophenyl)pyrrolidine
• AX8245301
• AS-61232
• DB-356390
• DTXSID20631279
• AKOS016010920
• EN300-1985915
• A895136
• SCHEMBL1823096
• CS-0171050
• 1092108-78-5
• MFCD12407012

• MDL： MFCD28369479
• Inchi： 1S/C10H11Cl2N/c11-9-2-1-7(5-10(9)12)8-3-4-13-6-8/h1-2,5,8,13H,3-4,6H2
• InChI Key： BZRNHMNSDPKKHM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1CNCC1)Cl

Computed Properties

• Exact Mass: 215.0268547g/mol
• Monoisotopic Mass: 215.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 2.9

Experimental Properties

• Color/Form: Yellow to Brown Liquid
• Density: 1.3±0.1 g/cm3
• Boiling Point: 305.9±42.0 °C at 760 mmHg
• Flash Point: 138.8±27.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(3,4-Dichlorophenyl)pyrrolidine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-(3,4-Dichlorophenyl)pyrrolidine

3-(3,4-Dichlorophenyl)pyrrolidine: A Comprehensive Overview

3-(3,4-Dichlorophenyl)pyrrolidine (CAS No. 1092108-78-5) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a 3,4-dichlorophenyl substituent. The pyrrolidine moiety contributes to its cyclic amine properties, while the dichlorophenyl group imparts distinct electronic and steric effects. Recent studies have highlighted its potential in drug design and development due to its ability to interact with biological targets in a highly specific manner.

The synthesis of 3-(3,4-Dichlorophenyl)pyrrolidine involves a multi-step process that typically begins with the preparation of the dichlorobenzene derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the pyrrolidine ring. Researchers have explored various synthetic pathways to optimize yield and purity, leveraging advancements in catalytic chemistry and green synthesis methods. For instance, the use of transition metal catalysts has enabled more efficient formation of the C-N bond in this compound.

One of the most promising applications of 3-(3,4-Dichlorophenyl)pyrrolidine lies in its role as a building block for drug discovery. Its structure allows for easy functionalization, making it an ideal candidate for medicinal chemists seeking to design bioactive molecules. Recent studies have demonstrated its potential as a lead compound in anti-cancer drug development. For example, researchers have reported that derivatives of this compound exhibit selective cytotoxicity against cancer cells while sparing normal cells, suggesting a potential route for developing targeted therapies.

In addition to its pharmaceutical applications, 3-(3,4-Dichlorophenyl)pyrrolidine has shown promise in agrochemical research. Its ability to modulate plant growth hormones has led to investigations into its use as a plant growth regulator. Field trials have indicated that this compound can enhance crop yields under stress conditions such as drought or salinity. Furthermore, its stability under environmental conditions makes it a viable candidate for sustainable agricultural practices.

The environmental impact of 3-(3,4-Dichlorophenyl)pyrrolidine has also been a focus of recent research. Studies have shown that it undergoes rapid biodegradation under aerobic conditions, reducing concerns about long-term persistence in ecosystems. However, further research is needed to fully understand its fate and transport in different environmental compartments.

In conclusion, 3-(3,4-Dichlorophenyl)pyrrolidine (CAS No. 1092108-78-5) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties and versatility make it an invaluable tool for researchers and developers alike. As ongoing studies continue to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.